Cas no 2138187-73-0 (5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138187-73-0
• MF: C₁₁H₁₆N₄O₄
• MW: 268.269142150879
• CID: 6188110
• PubChem ID: 165466574
• Update Time: 2025-06-20

5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138187-73-0
• EN300-787754
• 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H16N4O4/c1-11(2,3)19-10(18)15-4-6(5-15)7-8(9(16)17)13-14-12-7/h6H,4-5H2,1-3H3,(H,16,17)(H,12,13,14)
• InChI Key： ZSMDOJFMDHTRSX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C(C(=O)O)=NNN=2)C1)=O

Computed Properties

• Exact Mass: 268.11715500g/mol
• Monoisotopic Mass: 268.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid

5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138187-73-0): A Comprehensive Overview

5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138187-73-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid is notable for its combination of a triazole ring and a tert-butoxycarbonyl (Boc) protected azetidine moiety. The triazole ring is a well-known heterocyclic system that exhibits a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The Boc group serves as a protecting group for the azetidine nitrogen, allowing for controlled deprotection and subsequent functionalization in synthetic pathways.

Recent studies have highlighted the importance of 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid in the development of novel therapeutic agents. One such application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The researchers found that the triazole moiety plays a crucial role in modulating the activity of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. A recent study published in the Journal of Neuroscience Research reported that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The researchers attributed this effect to the ability of the triazole ring to form stable hydrogen bonds with amyloid-beta peptides, thereby preventing their aggregation.

The synthesis of 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for constructing 1,2,3-triazoles. The Boc protection step is typically carried out using di-(tert-butyl) dicarbonate (Boc₂O), followed by deprotection under acidic conditions to generate the free amine. This modular approach allows for easy functionalization and derivatization, making it an attractive platform for drug discovery.

The pharmacokinetic properties of 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and plasma stability. Additionally, it has demonstrated low toxicity and good safety profiles in animal models. These findings suggest that 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid has the potential to be developed into a safe and effective drug candidate.

In conclusion, 5-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138187-73-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.